Cas no 2138113-20-7 (2-Propylindolizin-6-amine)

• Product Name: 2-Propylindolizin-6-amine
• CAS No: 2138113-20-7
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 6594853
• PubChem ID: 165497736
• Update Time: 2025-10-31

2-Propylindolizin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-propylindolizin-6-amine
• EN300-1154599
• 2138113-20-7
• 2-Propylindolizin-6-amine

• Inchi： 1S/C11H14N2/c1-2-3-9-6-11-5-4-10(12)8-13(11)7-9/h4-8H,2-3,12H2,1H3
• InChI Key： VKWUTJLVTMXWBY-UHFFFAOYSA-N
• SMILES： N12C=C(C=CC1=CC(=C2)CCC)N

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.4Ų

Additional information on 2-Propylindolizin-6-amine

Comprehensive Overview of 2-Propylindolizin-6-amine (CAS No. 2138113-20-7): Properties, Applications, and Research Insights

2-Propylindolizin-6-amine (CAS No. 2138113-20-7) is a specialized organic compound belonging to the indolizine class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a propyl side chain and an amine functional group, makes it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways. The compound’s molecular stability and bioavailability have also made it a subject of interest in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-Propylindolizin-6-amine has surged due to their versatility in small-molecule therapeutics. A growing body of literature highlights its role in modulating enzyme inhibition and receptor binding, which aligns with current trends in precision medicine. For instance, its structural analogs have shown efficacy in preclinical studies for neurodegenerative diseases, a hot topic in 2024’s biomedical research. Additionally, its synthetic accessibility and scalability make it a viable candidate for industrial applications.

The compound’s physicochemical properties, such as its logP value and hydrogen bonding capacity, are critical for optimizing its drug-likeness. These attributes are frequently searched by chemists and formulators aiming to improve ADME profiles (Absorption, Distribution, Metabolism, Excretion). Furthermore, 2-Propylindolizin-6-amine’s potential in catalysis and material science is under investigation, reflecting broader interdisciplinary interest. Its compatibility with green chemistry principles also resonates with the global push for sustainable synthesis methods.

From a commercial perspective, 2-Propylindolizin-6-amine is often discussed in the context of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Suppliers and manufacturers emphasize its purity standards and regulatory compliance, addressing FAQs about batch-to-batch consistency and storage conditions. The compound’s patent landscape is another area of interest, with queries about its intellectual property status and licensing opportunities trending in 2024.

In summary, 2-Propylindolizin-6-amine (CAS No. 2138113-20-7) represents a convergence of scientific innovation and industrial applicability. Its relevance to drug development, sustainable chemistry, and material design ensures its prominence in both academic and commercial spheres. As research advances, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges.